Cas no 5464-71-1 (Propanoic acid,2-hydroxy-, octyl ester)
5464-71-1 structure
Product Name:Propanoic acid,2-hydroxy-, octyl ester
Propanoic acid,2-hydroxy-, octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-hydroxy-, octyl ester
- OCTYLLACTATE
- 5464-71-1
- NSC 15443
- Propanoic acid, 2-hydroxy-, octyl ester
- NSC15443
- octyl 2-hydroxypropanoate
- octyl lactate
- SFBIZPBTKROSDE-UHFFFAOYSA-N
- AI3-03159
- NSC-15443
- DTXSID50858750
- SCHEMBL1067454
- Propanoic acid, 2-hydroxy-, octyl ester, (S)-
-
- Inchi: 1S/C11H22O3/c1-3-4-5-6-7-8-9-14-11(13)10(2)12/h10,12H,3-9H2,1-2H3
- InChI Key: SFBIZPBTKROSDE-UHFFFAOYSA-N
- SMILES: O(C(C(C)O)=O)CCCCCCCC
Computed Properties
- Exact Mass: 202.15689456g/mol
- Monoisotopic Mass: 202.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.0270 (rough estimate)
- Boiling Point: 280.42°C (rough estimate)
- Refractive Index: 1.4174 (estimate)
Propanoic acid,2-hydroxy-, octyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5464-71-1 (Propanoic acid,2-hydroxy-, octyl ester) Related Products
- 1323-03-1(Tetradecyl lactate)
- 34451-19-9(n-Butyl L-Lactate)
- 132513-51-0((S)-Butyl 2-hydroxybutanoate)
- 19329-89-6(Propanoic acid,2-hydroxy-, 3-methylbutyl ester)
- 35274-05-6(Cetyl lactate)
- 138-22-7(n-Butyl Lactate)
- 186817-80-1((2S)-2-Ethylhexyl 2-hydroxypropanoate)
- 35230-14-9(Propanoic acid,2-hydroxy-, octadecyl ester)
- 20279-51-0(Propanoic acid,2-hydroxy-, hexyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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